4-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine

• IUPAC Name: 4-[4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-nitrophenyl]morpholine
• InChI: InChI=1S/C19H18N4O5/c1-26-15-5-2-13(3-6-15)18-20-19(28-21-18)14-4-7-16(17(12-14)23(24)25)22-8-10-27-11-9-22/h2-7,12H,8-11H2,1H3
• InChI Key: ZPKAYUOFTCPZCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=C(C=C3)N4CCOCC4)[N+](=O)[O-]
• Molecular Formula: C19H18N4O5
• Molecular Weight: 382.4 g/mol

Description

4-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine is not fully understood. However, it has been proposed that this compound exerts its effects by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes and receptors in the body, which may contribute to its potential in treating cancer and neurodegenerative diseases. This compound has also been found to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine in lab experiments is its potential in treating cancer and neurodegenerative diseases. Another advantage is its antioxidant and anti-inflammatory effects. However, one of the limitations is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 4-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine. One direction is to further study its mechanism of action and identify its targets in the body. Another direction is to explore its potential in treating other diseases, such as cardiovascular diseases and diabetes. Additionally, further studies can be conducted to optimize the synthesis method and improve its efficiency.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields of scientific research. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Further research is needed to fully understand its potential in treating cancer and neurodegenerative diseases and to identify other potential applications.

Synthesis Methods

The synthesis of 4-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine has been reported using different methods. One of the methods involves the reaction of 4-(4-bromo-2-nitrophenyl)morpholine with 3-(4-methoxyphenyl)-1,2,4-oxadiazole in the presence of a palladium catalyst. Another method involves the reaction of 4-(4-nitrophenyl)morpholine with 3-(4-methoxyphenyl)-1,2,4-oxadiazole in the presence of a base and a catalyst.

Scientific Research Applications

4-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitrophenyl)morpholine has been studied for its potential applications in various fields of scientific research. One of the applications is in the field of cancer research. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo. Another application is in the field of neuroscience. This compound has been found to have neuroprotective effects and has been studied for its potential in treating neurodegenerative diseases.